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Compound of Interest

Compound Name: Salvinorin A propionate

Cat. No.: B163338 Get Quote

Essential Safety and Handling of Salvinorin A
Propionate
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Salvinorin A propionate is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment. The following procedures are based on best practices for

handling potent psychoactive compounds and information available for the closely related

compound, Salvinorin A, in the absence of a specific Safety Data Sheet (SDS) for Salvinorin A
propionate.
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Property Value Source

Synonyms

Divinorin A Propionate, Sal A

Propionate, Sal-2-propionate,

Salvinorinyl-2-propionate

[1]

Physical Form Crystalline solid [1]

Molecular Formula C24H30O8 [1]

Formula Weight 446.5 g/mol [1]

Purity ≥98% [1]

Storage -20°C [1]

Stability ≥ 4 years at -20°C [1]

Personal Protective Equipment (PPE)
Due to the potent nature of Salvinorin A propionate, a comprehensive PPE strategy is crucial

to minimize exposure. This material should be considered hazardous until further information

becomes available.[1] The following table outlines the recommended PPE for various tasks.
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Task Gloves Gown Eye Protection
Respiratory
Protection

Unpacking/Handl

ing Vials

Double nitrile

gloves, powder-

free

Disposable, long-

sleeved,

seamless gown

Safety goggles
N95 respirator or

higher

Weighing and

Preparing

Solutions

Double nitrile

gloves, powder-

free

Disposable, long-

sleeved,

seamless gown

Face shield and

safety goggles

Powered Air-

Purifying

Respirator

(PAPR) is

recommended.

At minimum, a

half-face

respirator with

appropriate

cartridges.

Administering to

Subjects

Double nitrile

gloves, powder-

free

Disposable, long-

sleeved,

seamless gown

Safety goggles

As required by

the specific

experimental

protocol and risk

assessment.

Cleaning and

Decontamination

Heavy-duty nitrile

or neoprene

gloves

Chemical-

resistant gown or

apron over a

disposable gown

Face shield and

safety goggles

Half-face

respirator with

appropriate

cartridges

Waste Disposal

Double nitrile

gloves, powder-

free

Disposable, long-

sleeved,

seamless gown

Safety goggles

As required by

the specific

disposal protocol

and risk

assessment.

Key PPE Considerations:

Gloves: Always wear two pairs of powder-free nitrile gloves.[2] Change the outer glove

immediately upon suspected contact with the compound. Regularly change gloves, with
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recommendations varying from every 30 to 60 minutes.[2]

Gowns: Use disposable gowns with long sleeves and closed cuffs to protect the body.[3]

Eye and Face Protection: Safety goggles are essential to protect the eyes.[3] A face shield

should be worn in addition to goggles when there is a risk of splashes.[2][3]

Respiratory Protection: Surgical masks do not offer adequate protection from chemical

exposure.[3] A respirator is necessary, especially when handling the solid compound, to

prevent inhalation of airborne particles.

Handling and Operational Plan
1. Preparation and Engineering Controls:

All handling of Salvinorin A propionate, especially weighing and preparation of stock

solutions, should be conducted in a designated area within a certified chemical fume hood or

a Class II Biosafety Cabinet (BSC).[4]

Ensure all necessary PPE is donned correctly before entering the designated handling area.

2. Weighing the Compound:

Weigh the crystalline solid within the fume hood or BSC.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.).

Handle the compound gently to avoid generating dust.

3. Solution Preparation:

Salvinorin A propionate is soluble in organic solvents such as acetonitrile, DMSO, and

dimethylformamide (DMF).[1]

When dissolving, add the solvent slowly to the solid.

If preparing an aqueous solution, first dissolve the compound in DMF and then dilute with the

aqueous buffer.[1] The solubility in a 1:1 solution of DMF:PBS (pH 7.2) is approximately 0.5
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mg/ml.[1]

Aqueous solutions are not recommended for storage for more than one day.[1]

4. Spill Management:

Have a spill kit readily available in the laboratory.

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Clean the area with a suitable decontaminating agent.

All materials used for spill cleanup should be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Salvinorin A propionate and associated waste is critical to prevent

environmental contamination and accidental exposure.

Unused Compound: Expired or waste pharmaceuticals should be disposed of in accordance

with applicable DEA, EPA, and FDA regulations.[5] Do not flush down the toilet or discard in

the regular trash.[5] If possible, return the compound to the manufacturer for proper disposal.

[5]

Contaminated Materials: All disposable items that have come into contact with Salvinorin A
propionate, including gloves, gowns, weigh boats, and pipette tips, must be collected in a

designated, sealed hazardous waste container.

Liquid Waste: Solutions containing Salvinorin A propionate should be collected in a clearly

labeled, sealed hazardous waste container for chemical waste.

Waste Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and

the chemical name.

Waste Removal: Follow your institution's guidelines for the pickup and disposal of hazardous

chemical waste.
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Experimental Workflow for Handling Salvinorin A
Propionate
Below is a logical workflow for the safe handling of Salvinorin A propionate from receipt to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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